Cas no 100871-99-6 (1,2-Anthracenediamine)
1,2-Anthracenediamine structure
Product Name:1,2-Anthracenediamine
CAS No:100871-99-6
MF:C14H12N2
MW:208.258482933044
CID:183586
PubChem ID:58095
Update Time:2025-04-19
1,2-Anthracenediamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Anthracenediamine
- anthracene-1,2-diamine
- 2-Aminoanthramine
- AC1L1OB8
- ACMC-20m3xa
- ANTHRACENE, 1,2-DIAMINO-
- BRN 3092240
- CTK0H9313
- LS-20287
- 100871-99-6
- 1,2-diaminoanthracene
- DTXSID90143556
- SCHEMBL168352
- 4-13-00-00469 (Beilstein Handbook Reference)
-
- Inchi: 1S/C14H12N2/c15-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)16/h1-8H,15-16H2
- InChI Key: VVLCNWYWKSWJTG-UHFFFAOYSA-N
- SMILES: NC1=C(C=CC2=CC3C=CC=CC=3C=C21)N
Computed Properties
- Exact Mass: 208.10016
- Monoisotopic Mass: 208.100048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 3.1
Experimental Properties
- Density: 1.283
- Boiling Point: 463.7°Cat760mmHg
- Flash Point: 281.2°C
- Refractive Index: 1.816
- PSA: 52.04
- LogP: 4.31980
1,2-Anthracenediamine Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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